
Essential Safety and Logistical Guide for
Handling Delisens™ Peptide Solution

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Delisens

Cat. No.: B15612948 Get Quote

This document provides immediate, essential safety, handling, and disposal information for

Delisens™ peptide solution, a cosmetic ingredient designed to soothe sensitive skin. The

following procedural guidance is intended for researchers, scientists, and drug development

professionals to ensure safe laboratory practices and proper logistical management.

Operational Plan: Safe Handling and Storage
Adherence to standard laboratory safety protocols is paramount when handling Delisens™

peptide solution. While the solution is not classified as hazardous under Regulation (EC) No

1272/2008, good industrial hygiene and safety practices should always be observed.[1]

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate PPE for the specific

procedures being performed. However, as a baseline, the following PPE is recommended:

Eye Protection: Wear safety glasses with side shields or chemical splash goggles.

Hand Protection: Use chemically resistant gloves (e.g., nitrile or neoprene).

Body Protection: A standard lab coat is sufficient for most applications.

Respiratory Protection: Not typically required under normal handling conditions with

adequate ventilation. If aerosols may be generated, a risk assessment should be performed

to determine if respiratory protection is needed.
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Engineering Controls
Ventilation: Work in a well-ventilated area. Use of a chemical fume hood is recommended for

procedures that may generate aerosols or vapors.

Hygiene Measures
Wash hands thoroughly after handling the solution and before eating, drinking, or smoking.

Remove any contaminated clothing and wash it before reuse.

Storage
Store in the original, tightly sealed container.

Keep in a cool, dry, and well-ventilated place.

Avoid exposure to heat and direct sunlight.

Spillage and First Aid
Spillage Containment and Cleanup

Small Spills: Absorb the spill with an inert material (e.g., sand, earth, or vermiculite) and

place it in a suitable container for disposal. Clean the affected area with soap and water.

Large Spills: Dike the spill to prevent it from spreading. Absorb with an inert material and

transfer to a labeled container for disposal. Ensure adequate ventilation.

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.

Skin Contact: Wash the affected area with soap and water. Remove contaminated clothing.

Seek medical attention if irritation develops.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek medical attention if you feel

unwell.
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Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical

attention if symptoms persist.

Disposal Plan
While Delisens™ peptide solution is not classified as hazardous waste, it should not be

disposed of down the drain.[2][3][4] All waste materials should be disposed of in accordance

with local, state, and federal regulations.[5]

Collect Waste: Collect all waste Delisens™ peptide solution and contaminated materials

(e.g., absorbent pads, gloves) in a clearly labeled, sealed container.

Consult Regulations: Refer to your institution's and local environmental regulations for

chemical waste disposal.

Professional Disposal: Arrange for the collected waste to be picked up by a licensed

chemical waste disposal company.

Safety and Handling Data Summary
Parameter Recommendation

Hazard Classification Not classified as hazardous[1]

Primary Components
Acetyl Hexapeptide-49, Butylene Glycol, Water,

Citric Acid[1]

Recommended PPE
Safety glasses, chemical-resistant gloves, lab

coat

Storage Conditions
Cool, dry, well-ventilated area in a tightly sealed

container

Spill Containment Absorb with inert material

Disposal Method

In accordance with local, state, and federal

regulations via a licensed waste disposal

service[2][3][4][5]

Mechanism of Action: Delisens™ Signaling Pathway
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Delisens™ contains Acetyl Hexapeptide-49, which is known to down-regulate the activity of

Protease-Activated Receptor 2 (PAR-2).[6] PAR-2 is a G protein-coupled receptor involved in

inflammatory responses in the skin.[7][8][9] Its activation by proteases leads to the release of

pro-inflammatory mediators, contributing to the sensations of itching and pain associated with

sensitive skin.[10][11] Delisens™ works by attenuating this neurogenic inflammation.[6]
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Delisens™ (Acetyl Hexapeptide-49) Mechanism of Action
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Caption: Mechanism of Delisens™ in inhibiting the PAR-2 inflammatory pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15612948?utm_src=pdf-custom-synthesis
https://www.biohope.com.cn/vancheerfile/files/profile/2017072111214680.pdf
https://goglycolpros.com/pages/glycol-safe-disposal-storage
https://www.hwhenvironmental.com/guide-to-glycol-disposal/
https://clearwatershelton.com/how-to-dispose-of-glycol/
https://www.peptide.com/msds/MSDS%20UHE101%20H-beta-HGlu%20HCl.pdf
https://www.lubrizol.com/solutions/products/beauty/detail-pages/delisens-peptide-solution
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2024.1449126/full
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2024.1449126/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC11410643/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11410643/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11446762/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11446762/
https://www.ulprospector.com/pt/la/PersonalCare/Detail/2671/213370/Delisens-peptide-solution
https://www.ulprospector.com/en/eu/PersonalCare/Detail/2316/213370/Delisens-peptide-solution
https://www.benchchem.com/product/b15612948#personal-protective-equipment-for-handling-delisens
https://www.benchchem.com/product/b15612948#personal-protective-equipment-for-handling-delisens
https://www.benchchem.com/product/b15612948#personal-protective-equipment-for-handling-delisens
https://www.benchchem.com/product/b15612948#personal-protective-equipment-for-handling-delisens
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15612948?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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